Cas no 896285-66-8 (N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide)

• Product Name: N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide
• CAS No: 896285-66-8
• MF: C₂₂H₂₆FN₃O₄S
• MW: 447.522947788239
• CID: 6603115
• PubChem ID: 18574909
• Update Time: 2025-10-30

N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide
• N-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]-N'-[(4-fluorophenyl)methyl]oxamide
• AKOS024661866
• F2574-0545
• N1-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(4-fluorobenzyl)oxalamide
• N-{[1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide
• 896285-66-8

• Inchi： 1S/C22H26FN3O4S/c1-15-5-6-16(2)20(12-15)31(29,30)26-11-3-4-19(26)14-25-22(28)21(27)24-13-17-7-9-18(23)10-8-17/h5-10,12,19H,3-4,11,13-14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： LCWKZVNFQYIIOU-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1S(C1=CC(C)=CC=C1C)(=O)=O)(=O)C(NCC1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 447.16280565g/mol
• Monoisotopic Mass: 447.16280565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide

Comprehensive Overview of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide (CAS No. 896285-66-8)

N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide (CAS No. 896285-66-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The compound features a pyrrolidine core modified with a 2,5-dimethylbenzenesulfonyl group and an ethanediamide linker connected to a 4-fluorophenyl moiety. This intricate architecture makes it a subject of interest for drug discovery and molecular design.

In recent years, researchers have explored the role of sulfonamide-containing compounds like N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide in modulating enzyme activity and protein-protein interactions. The presence of the fluorophenyl group enhances its binding affinity to biological targets, while the dimethylbenzenesulfonyl moiety contributes to metabolic stability. Such characteristics align with current trends in precision medicine, where tailored molecular structures are designed for specific therapeutic outcomes.

The compound’s CAS No. 896285-66-8 is frequently searched in academic databases and patent literature, reflecting its relevance in structure-activity relationship (SAR) studies. Scientists are particularly interested in its potential as a scaffold for developing inhibitors targeting kinases or G-protein-coupled receptors (GPCRs), which are hot topics in oncology and neurology research. Its pyrrolidinylmethyl segment also suggests possible applications in central nervous system (CNS) drug development, addressing growing demands for neurodegenerative disease treatments.

From a synthetic chemistry perspective, the preparation of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide involves multi-step organic reactions, including sulfonylation and amide coupling. These methods are widely discussed in forums and publications, as researchers seek efficient protocols to optimize yield and purity. The compound’s lipophilicity and hydrogen-bonding capacity further make it a candidate for computational chemistry studies, leveraging AI-driven molecular modeling tools to predict its behavior in biological systems.

Beyond its biochemical applications, CAS No. 896285-66-8 exemplifies the intersection of traditional medicinal chemistry and modern high-throughput screening (HTS) technologies. Its structural complexity resonates with the pharmaceutical industry’s shift toward fragment-based drug design (FBDD), where smaller molecular fragments are assembled into high-affinity ligands. This approach is pivotal in addressing unmet medical needs, such as antibiotic resistance and rare diseases, which dominate contemporary healthcare discussions.

Environmental and regulatory considerations also play a role in the compound’s profile. While not classified as hazardous, its synthesis and handling require adherence to green chemistry principles, minimizing waste and energy consumption. This aligns with global sustainability goals, a recurring theme in scientific and industrial discourse. Researchers often inquire about its solubility, stability, and compatibility with common solvents, underscoring the practical challenges in lab-scale and industrial applications.

In summary, N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide represents a compelling case study in advanced organic chemistry and drug development. Its multifaceted properties bridge gaps between theoretical research and applied science, offering insights into next-generation therapeutics. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in life sciences and material engineering.